Cas no 82743-42-8 (6-Propyldecahydronaphthalene-2-carbonitrile)

• Product Name: 6-Propyldecahydronaphthalene-2-carbonitrile
• CAS No: 82743-42-8
• MF: C₁₄H₂₃N
• MW: 205.33912396431
• CID: 2803968
• PubChem ID: 23311766
• Update Time: 2025-04-21

6-Propyldecahydronaphthalene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Propyldecahydronaphthalene-2-carbonitrile
• SCHEMBL10835306
• 82743-42-8
• DTXSID60632760

• Inchi： 1S/C14H23N/c1-2-3-11-4-6-14-9-12(10-15)5-7-13(14)8-11/h11-14H,2-9H2,1H3
• InChI Key： UPLKOAJGNPPYTH-UHFFFAOYSA-N
• SMILES： N#CC1CCC2CC(CCC)CCC2C1

Computed Properties

• Exact Mass: 205.183049738Da
• Monoisotopic Mass: 205.183049738Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 23.8Ų